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Abstract
4-Amino-1-butanol (CAS: 13325-10-5), a structurally simple yet highly versatile molecule,

serves as a critical building block in a multitude of chemical applications.[1] Its unique

bifunctional nature, possessing both a primary amine and a primary alcohol functional group,

allows it to be a linchpin intermediate in the synthesis of a diverse array of complex molecules,

ranging from life-saving pharmaceuticals to advanced polymers and specialized agrochemicals.

[1][2] This guide provides an in-depth exploration of the core applications of 4-amino-1-butanol,

elucidating the chemical principles behind its utility, presenting detailed experimental protocols,

and offering insights into its role in driving innovation across various scientific disciplines.

Core Properties and Strategic Importance
4-Amino-1-butanol is a colorless to light yellow liquid characterized by its miscibility in water

and other polar organic solvents.[2][3] The strategic value of this intermediate lies in the

differential reactivity of its two functional groups—the nucleophilic amine and the versatile

hydroxyl group. This allows for selective chemical modifications, making it an ideal starting

material for multi-step synthetic pathways.[2]

Physicochemical Data Summary
For reproducible and safe experimentation, a clear understanding of the physical and chemical

properties of a reagent is paramount.
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Property Value Reference

CAS Number 13325-10-5 [1][2]

Molecular Formula C₄H₁₁NO [2][4]

Molecular Weight 89.14 g/mol [5]

Appearance
Colorless to slightly yellow

liquid
[1][2]

Boiling Point 206 °C (lit.)

Melting Point 16-18 °C (lit.)

Density 0.967 g/mL at 25 °C (lit.)

Refractive Index n20/D ~1.462 (lit.)

Solubility
Soluble in water, chloroform,

acetone, ethyl acetate
[3]

Safety and Handling Profile
4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns and

eye damage.[6] Proper handling and storage are critical for laboratory safety.
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Hazard Category GHS Information Precautionary Measures

Pictograms Corrosion (GHS05)

Signal Word Danger

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[7]

Precautionary Statements

P280: Wear protective

gloves/clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

Storage

Store locked up in a cool, dry,

well-ventilated area away from

incompatible substances like

acids and strong oxidizing

agents.[8][9]

Applications in Pharmaceutical Synthesis
The pharmaceutical industry extensively utilizes 4-amino-1-butanol as a key intermediate for

synthesizing Active Pharmaceutical Ingredients (APIs).[1] Its structure is a recurring motif in

various bioactive molecules.

Building Block for Heterocyclic Scaffolds: The
Synthesis of Pyrrolidine
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One of the most fundamental applications of 4-amino-1-butanol is its role as a precursor to

pyrrolidine, a saturated heterocycle found in numerous FDA-approved drugs, including

Procyclidine and Mitiglinide.[10][11] The intramolecular cyclization of 4-amino-1-butanol

provides an efficient route to this valuable scaffold.

This protocol describes a general method for the intramolecular cyclization.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-amino-1-butanol in a suitable high-boiling solvent (e.g., xylene).

Catalyst Addition: Add a dehydration catalyst, such as alumina or a supported acid catalyst.

Cyclization: Heat the reaction mixture to reflux (typically 140-200°C, depending on the

solvent and catalyst) for several hours. Monitor the reaction progress by GC-MS or TLC. The

reaction proceeds via the formation of an intermediate that readily cyclizes, eliminating a

molecule of water.

Workup and Purification: After completion, cool the reaction mixture. Filter to remove the

catalyst. The crude pyrrolidine can be purified by fractional distillation to yield the final

product.
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Workflow: Cyclization to Pyrrolidine

4-Amino-1-butanol in Solvent

Add Dehydration Catalyst

Step 1

Heat to Reflux (140-200°C)

Step 2

Reaction Monitoring (GC-MS/TLC)

Step 3

Cool & Filter

Step 4

Fractional Distillation

Step 5

Pure Pyrrolidine

Step 6

Click to download full resolution via product page

Figure 1. Experimental workflow for the synthesis of pyrrolidine.
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The Role of N-Boc Protected 4-Amino-1-Butanol
For complex syntheses, selective protection of the amine functionality is crucial. The tert-

butoxycarbonyl (Boc) group is a widely used protecting group in medicinal chemistry due to its

stability and ease of removal under mild acidic conditions.[12] The resulting intermediate, 4-

(Boc-amino)-1-butanol, allows chemists to perform reactions exclusively at the hydroxyl site

without interference from the amine group.[12]

Synthesis of 4-(Boc-amino)-1-butanol: This protection is typically achieved by reacting 4-amino-

1-butanol with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base.[12] This

protected intermediate is a cornerstone in peptide synthesis and the creation of complex drug

candidates.[12]

Case Study: Synthesis of Antiviral and Contraceptive
Drugs

Famciclovir and Penciclovir: 4-Amino-2-hydroxymethyl-1-butanol, a derivative, serves as a

key intermediate in a novel synthesis route for the antiviral drug Famciclovir. This highlights

how substituted versions of the core molecule are employed to build complex APIs.

Desogestrel: While direct use is not explicitly detailed in the provided results, 4-amino-1-

butanol derivatives are foundational for building the complex steroidal frameworks of oral

contraceptives like Desogestrel.[13][14][15] The synthesis of such molecules often involves

intricate multi-step pathways where bifunctional building blocks are essential.[16][17][18]

Selexipag: The derivative 4-isopropylamino-1-butanol is a critical starting material in the

multi-step synthesis of Selexipag, a drug used to treat pulmonary hypertension.[19]

Applications in Polymer Science
The dual functionality of 4-amino-1-butanol makes it an excellent monomer or linker for creating

advanced polymers with tailored properties, particularly for biomedical applications.

Gene Delivery Systems
4-Amino-1-butanol is used as a linker in the synthesis of highly branched poly(β-amino esters)

(HPAEs). These polymers are investigated for their potential in gene delivery systems, where

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.innospk.com/en/?news/grok-exploring-4-boc-amino-1-butanol-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-4-boc-amino-1-butanol-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-4-boc-amino-1-butanol-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-4-boc-amino-1-butanol-properties-and-applications
https://patents.google.com/patent/DE19602049A1/en
https://pubmed.ncbi.nlm.nih.gov/18038382/
https://eprints.soton.ac.uk/465436/1/954948.pdf
https://pubmed.ncbi.nlm.nih.gov/9178425/
https://www.researchgate.net/publication/264679242_A_partial_synthesis_of_13-ethyl-11-methylene-1819-dinor-17a-pregn-4-en-20-yn-17-ol_desogestrel_based_upon_intramolecular_oxidation_of_an_11b-hydroxy-19-norsteroid_to_the_18_11b-lactone
https://patentimages.storage.googleapis.com/1f/46/d3/a790eb86a8eaae/EP2825547B1.pdf
https://patents.google.com/patent/US20180029973A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


they can form complexes with DNA or RNA and facilitate their entry into cells. The primary

amine groups along the polymer backbone are crucial for this function.

Modulating Polymer Properties
The molecule can be incorporated as a side chain in copolymers to modulate their biological

activities. For example, its inclusion can influence the antimicrobial and hemolytic (ability to

rupture red blood cells) properties of the final polymer, a critical consideration for materials

intended for in-vivo use. The Boc-protected form, 4-(Boc-amino)-1-butanol, is particularly

valuable for synthesizing polymers for targeted drug delivery systems within living organisms.

[12]

Role in Polymer Synthesis

4-Amino-1-butanol Bifunctional Monomer/Linker Polymer Backbone e.g., Poly(β-amino esters)Incorporation Final Polymer Properties Gene Delivery, Antimicrobial ActivityDefines Function
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Figure 2. Logical relationship of 4-amino-1-butanol in polymer design.

Agrochemical and Industrial Applications
Beyond pharmaceuticals and polymers, 4-amino-1-butanol is a versatile intermediate in other

sectors of the chemical industry.

Agrochemicals: It serves as an intermediate in the synthesis of plant growth regulators,

herbicides, and insecticides.[2] Its structure can be integrated into larger molecules designed

to interact with specific biological pathways in plants or insects.

Corrosion Inhibitors: Amino alcohols are known to function as corrosion inhibitors for

reinforced concrete.[20] They can be added as an admixture to fresh concrete or applied to

existing surfaces, where they form a protective layer on the steel rebar, mitigating chloride-

induced corrosion.[20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.innospk.com/en/?news/grok-exploring-4-boc-amino-1-butanol-properties-and-applications
https://www.benchchem.com/product/b1598097?utm_src=pdf-body-img
https://www.bloomtechz.com/info/what-is-4-amino-1-butanol-used-for-91563353.html
https://www.scirp.org/journal/paperinformation?paperid=33039
https://www.scirp.org/journal/paperinformation?paperid=33039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fuel Additives: It can be used as a fuel additive to improve combustion performance by

increasing the octane number and promoting more complete combustion, which in turn can

reduce harmful exhaust emissions.[2]

CO₂ Capture: The compound is being explored for its potential in environmental

technologies, such as flue gas purification, due to its higher CO₂ solubility.[1]

Conclusion
4-Amino-1-butanol is a quintessential example of a versatile chemical intermediate whose

value is derived from its bifunctional simplicity. Its ability to serve as a precursor for essential

heterocyclic systems like pyrrolidine, act as a modular component in advanced polymer

synthesis, and contribute to the creation of potent agrochemicals and pharmaceuticals

underscores its broad industrial significance.[1][2] For researchers and drug development

professionals, a thorough understanding of the reactivity and handling of 4-amino-1-butanol is

key to unlocking its full potential in the design and synthesis of next-generation molecules. The

continued exploration of this compound, including its microbial production from renewable

resources, promises to further expand its application horizon.[21][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. bloomtechz.com [bloomtechz.com]

3. Page loading... [guidechem.com]

4. 4-Amino-1-butanol | C4H11NO | CID 25868 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 4-amino-1-butanol 98% For Synthesis at 12100.00 INR in Mumbai | A. B. Enterprises
[tradeindia.com]

6. fishersci.com [fishersci.com]

7. echemi.com [echemi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.bloomtechz.com/info/what-is-4-amino-1-butanol-used-for-91563353.html
https://www.nbinno.com/article/pharmaceutical-intermediates/4-amino-1-butanol-chemical-synthesis-applications-sh
https://www.nbinno.com/article/pharmaceutical-intermediates/4-amino-1-butanol-chemical-synthesis-applications-sh
https://www.bloomtechz.com/info/what-is-4-amino-1-butanol-used-for-91563353.html
https://pure.kaist.ac.kr/en/publications/microbial-production-of-4-amino-1-butanol-a-four-carbon-amino-alc/
https://pubmed.ncbi.nlm.nih.gov/32436991/
https://www.benchchem.com/product/b1598097?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/4-amino-1-butanol-chemical-synthesis-applications-sh
https://www.bloomtechz.com/info/what-is-4-amino-1-butanol-used-for-91563353.html
https://www.guidechem.com/question/what-is-4-amino-1-butanol-and--id127525.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-butanol
https://www.tradeindia.com/products/4-amino-1-butanol-98-for-synthesis-c7587773.html
https://www.tradeindia.com/products/4-amino-1-butanol-98-for-synthesis-c7587773.html
https://www.fishersci.com/store/msds?partNumber=AC176350250&productDescription=4-AMINO-1-BUTANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-1-butanol-pd180521120242.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. aksci.com [aksci.com]

9. lobachemie.com [lobachemie.com]

10. Pyrrolidine - Wikipedia [en.wikipedia.org]

11. enamine.net [enamine.net]

12. innospk.com [innospk.com]

13. DE19602049A1 - High yield 4-amino-butanol preparation - Google Patents
[patents.google.com]

14. Enantioselective total synthesis of the oral contraceptive desogestrel by a double Heck
reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

15. eprints.soton.ac.uk [eprints.soton.ac.uk]

16. Synthesis of 13-ethyl-17-hydroxy-11-methylene-18, 19-dinor-17 alpha-pregn-4-en-20-yn-
3-one (3-oxo desogestrel) - PubMed [pubmed.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

19. US20180029973A1 - Method for preparing 4-isopropylamino-1-butanol - Google Patents
[patents.google.com]

20. Efficiency of Amino Alcohols as Corrosion Inhibitors in Reinforced Concrete [scirp.org]

21. pure.kaist.ac.kr [pure.kaist.ac.kr]

22. Microbial production of 4-amino-1-butanol, a four-carbon amino alcohol - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Amino-1-Butanol: A Versatile Bifunctional
Intermediate in Modern Chemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1598097#applications-of-4-amino-1-butanol-as-a-
chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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